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Compound of Interest

Compound Name: 13-Oxo-ODE-d3

Cat. No.: B12369083

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 13-Oxo-octadecadienoic acid-d3

(13-Oxo-ODE-d3), a deuterated analog of the endogenous lipid mediator 13-Oxo-ODE. This

document details its physicochemical properties, analytical methodologies for its

characterization, and its role in biological signaling pathways.

Quantitative Data Summary
The following tables summarize the key quantitative data for 13-Oxo-ODE-d3, compiled from

typical certificates of analysis.

Table 1: Physical and Chemical Properties
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Property Value

Formal Name 13-oxo-9Z,11E-9,10,12-d3-octadecadienoic acid

Chemical Formula C₁₈H₂₇D₃O₃

Molecular Weight 297.5 g/mol

Purity (HPLC) ≥98%

Deuterated Forms (d₁-d₃) ≥99%

Appearance White to off-white solid

UV Maximum (in Ethanol) 275-279 nm

Storage Conditions -20°C, protect from light, stored under nitrogen

Stability ≥ 2 years at -80°C

Table 2: Analytical Specifications

Analytical Test Specification

¹H NMR Spectrum Consistent with structure

LC-MS Consistent with structure

HPLC Purity ≥98.09%[1]

Experimental Protocols
Detailed methodologies for the key analytical techniques used to ensure the quality and identity

of 13-Oxo-ODE-d3 are provided below. These protocols are representative of standard

procedures in the field.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
This method is designed to separate and quantify 13-Oxo-ODE-d3 from potential impurities.
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Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

Mobile Phase: A gradient of acetonitrile in water (both containing 0.1% acetic acid).

Gradient Program:

Start with 50% acetonitrile/50% water.

Linearly increase to 100% acetonitrile over 20 minutes.

Hold at 100% acetonitrile for 5 minutes.

Return to initial conditions and equilibrate for 5 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV absorbance at 278 nm.

Sample Preparation:

Accurately weigh approximately 1 mg of 13-Oxo-ODE-d3.

Dissolve in 1 mL of ethanol to create a 1 mg/mL stock solution.

Further dilute with the initial mobile phase to a final concentration of 10 µg/mL.

Filter the sample through a 0.22 µm syringe filter before injection.

Injection Volume: 10 µL.

Quantification: Purity is determined by calculating the peak area of 13-Oxo-ODE-d3 as a

percentage of the total peak area of all components in the chromatogram.

Liquid Chromatography-Mass Spectrometry (LC-MS) for
Identity Confirmation
This protocol confirms the molecular weight of 13-Oxo-ODE-d3.
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Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to a

UPLC/HPLC system.

Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

Mobile Phase:

A: Water with 0.1% formic acid.

B: Acetonitrile with 0.1% formic acid.

Gradient Program: A suitable gradient to elute the analyte, for example, starting at 40% B

and increasing to 95% B over 10 minutes.

Flow Rate: 0.3 mL/min.

Ionization Mode: Electrospray Ionization (ESI) in negative mode.

Mass Analysis:

Scan range: m/z 100-500.

The expected [M-H]⁻ ion for C₁₈H₂₇D₃O₃ is approximately m/z 296.2.

Sample Preparation:

Prepare a 1 µg/mL solution of 13-Oxo-ODE-d3 in acetonitrile.

Filter the sample through a 0.22 µm syringe filter.

Injection Volume: 5 µL.

Proton Nuclear Magnetic Resonance (¹H NMR)
Spectroscopy for Structural Confirmation
This method verifies the chemical structure of 13-Oxo-ODE-d3.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).
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Solvent: Deuterated chloroform (CDCl₃) or deuterated methanol (CD₃OD).

Sample Preparation:

Dissolve approximately 1-5 mg of 13-Oxo-ODE-d3 in 0.5-0.7 mL of the deuterated

solvent.

Transfer the solution to a 5 mm NMR tube.

Data Acquisition:

Acquire a standard one-dimensional proton spectrum.

The number of scans will depend on the sample concentration and instrument sensitivity.

Data Analysis: The resulting spectrum should be consistent with the known structure of 13-

Oxo-ODE, accounting for the deuterium substitutions which will result in the absence of

signals at the corresponding positions.

Biological Signaling Pathways
13-Oxo-ODE is a bioactive lipid that plays a role in cellular signaling, primarily through its

interaction with peroxisome proliferator-activated receptors (PPARs).

Metabolic Pathway of 13-Oxo-ODE Formation
13-Oxo-ODE is a downstream metabolite of linoleic acid, an essential omega-6 fatty acid.[2][3]

The formation of 13-Oxo-ODE involves a multi-step enzymatic process. Initially, linoleic acid is

oxidized by lipoxygenases (LOX) or other enzymes to form 13-hydroperoxyoctadecadienoic

acid (13-HPODE). This unstable intermediate is then reduced to 13-hydroxyoctadecadienoic

acid (13-HODE). Finally, 13-HODE is oxidized by a NAD⁺-dependent dehydrogenase to yield

13-Oxo-ODE.

Linoleic Acid 13-HPODELipoxygenase (LOX) 13-HODEPeroxidase 13-Oxo-ODE

13-HODE Dehydrogenase
(NAD⁺ dependent)
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Caption: Metabolic conversion of Linoleic Acid to 13-Oxo-ODE.

13-Oxo-ODE Signaling via PPARγ
13-Oxo-ODE has been identified as an endogenous ligand for the peroxisome proliferator-

activated receptor-gamma (PPARγ). PPARγ is a nuclear receptor that, upon activation, forms a

heterodimer with the retinoid X receptor (RXR). This complex then binds to specific DNA

sequences known as peroxisome proliferator response elements (PPREs) in the promoter

regions of target genes. This binding event modulates the transcription of genes involved in

inflammation and metabolism. The activation of PPARγ by 13-Oxo-ODE has been shown to

have anti-inflammatory effects.
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Caption: 13-Oxo-ODE activation of the PPARγ signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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